
An In-depth Technical Guide to
Amino(imino)methanesulfonic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Amino(imino)methanesulfonic acid

Cat. No.: B133324 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical whitepaper provides a comprehensive overview of

Amino(imino)methanesulfonic acid (CAS Number: 1184-90-3), a versatile reagent with

significant applications in synthetic chemistry. The document details its chemical identity,

physicochemical properties, and provides a thorough experimental protocol for its synthesis.

Furthermore, it explores its chemical reactivity, particularly its role as a guanidinylating agent,

and presents available kinetic data. While its direct involvement in biological signaling

pathways is not documented in current literature, its utility in the synthesis of guanidine-

containing compounds, which are prevalent in many bioactive molecules, underscores its

importance in medicinal chemistry and drug development.

Chemical Identity and Properties
Amino(imino)methanesulfonic acid, a structurally unique compound, is recognized by

several synonyms, most notably Formamidinesulfonic acid and Thiourea trioxide. Its formal

IUPAC name is amino(imino)methanesulfonic acid[1].

Table 1: Chemical Identifiers and Physicochemical Properties
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Property Value Reference(s)

CAS Number 1184-90-3 [1][2]

IUPAC Name
amino(imino)methanesulfonic

acid
[1]

Molecular Formula CH₄N₂O₃S [1][2][3]

Molecular Weight 124.12 g/mol [1][2][3]

Melting Point 132-134 °C (decomposition) [4]

Appearance White solid [3][4]

Solubility

Very slightly soluble in DMSO,

slightly soluble in Methanol

(when heated)

[3][4]

pKa (Predicted) 7.74 ± 0.40 [4][5]

Density (Predicted) 1.846 g/cm³ [4]

Note: Some physical properties are predicted values from computational models.

Synthesis of Amino(imino)methanesulfonic Acid
The synthesis of amino(imino)methanesulfonic acid is well-documented and is typically

achieved through the oxidation of thiourea dioxide (aminoiminomethanesulfinic acid)[3][6].

Experimental Protocol: Oxidation of Thiourea Dioxide
This protocol is adapted from the method developed by Mosher et al.[3].

Materials:

Thiourea dioxide (aminoiminomethanesulfinic acid)

Peracetic acid (32% solution)

Glacial acetic acid
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Anhydrous ethanol

Procedure:

In a suitable reaction vessel, dissolve 0.633 g (5.85 mmol) of thiourea dioxide in 3.0 mL of

glacial acetic acid.

Cool the solution to 0 °C using an ice bath.

Slowly add 1.56 mL of a 32% peracetic acid solution dropwise to the cooled solution while

stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

continue stirring for 16 hours.

Upon completion of the reaction, a precipitate will have formed. Collect the precipitate by

filtration.

Wash the collected solid with five 5 mL portions of anhydrous ethanol.

Dry the product to yield amino(imino)methanesulfonic acid as a white crystalline solid.

Expected Yield: Approximately 596 mg (82%)[3].

Figure 1: Synthesis Workflow of Amino(imino)methanesulfonic Acid
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Reactants

Reaction Conditions

Workup

Product

Thiourea Dioxide in
Glacial Acetic Acid

Cool to 0°C

32% Peracetic Acid

Slow, dropwise addition

Stir at RT for 16h

Filtration

Wash with Anhydrous Ethanol

Drying

Amino(imino)methanesulfonic Acid

R-NH₂ + H₂N-C(=NH)SO₃H R-NH-C(=NH)NH₂ + H₂SO₃
Guanidinylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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